Cas no 819-41-0 (Dimethylvinylethynylmethanol butyl ether)

Dimethylvinylethynylmethanol butyl ether structure
819-41-0 structure
Product name:Dimethylvinylethynylmethanol butyl ether
CAS No:819-41-0
MF:C11H18O
MW:166.260023593903
CID:861673
PubChem ID:136644

Dimethylvinylethynylmethanol butyl ether Chemical and Physical Properties

Names and Identifiers

    • Dimethylvinylethynylmethanol butyl ether
    • 5-butoxy-5-methylhex-1-en-3-yne
    • 819-41-0
    • DTXSID60231454
    • Inchi: InChI=1S/C11H18O/c1-5-7-9-11(3,4)12-10-8-6-2/h5H,1,6,8,10H2,2-4H3
    • InChI Key: OUIQSMDXNSJEQD-UHFFFAOYSA-N
    • SMILES: CCCCOC(C)(C)C#CC=C

Computed Properties

  • Exact Mass: 166.135765
  • Monoisotopic Mass: 166.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3

Experimental Properties

  • Density: 0.852
  • Boiling Point: 208.4°C at 760 mmHg
  • Flash Point: 72.2°C
  • Refractive Index: 1.45

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